Cas no 1805656-46-5 (4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805656-46-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802775
• Update Time: 2025-05-20

4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5ClF3NO2/c9-4-1-2-13-5(3-6(14)15)7(4)8(10,11)12/h1-2H,3H2,(H,14,15)
• InChI Key： DJYXKCRDIRKNMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(CC(=O)O)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid

4-Chloro-3-(trifluoromethyl)pyridine-2-acetic Acid: A Versatile Chemical Building Block for Modern Applications

4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805656-46-5) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyridine derivative combines unique structural features that make it valuable for designing novel bioactive molecules. The presence of both chloro and trifluoromethyl groups on the pyridine ring, along with an acetic acid side chain, creates multiple reactive sites for chemical modifications.

Recent literature highlights the growing importance of fluorinated pyridine compounds in drug discovery, with particular interest in their enhanced metabolic stability and membrane permeability. The 4-chloro-3-(trifluoromethyl)pyridine scaffold has shown promise in developing kinase inhibitors and anti-inflammatory agents, addressing current research trends in targeted therapies. Scientists are particularly interested in how the electron-withdrawing effects of the trifluoromethyl group influence the compound's reactivity and biological activity.

The synthesis of 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Analytical characterization using techniques like HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity and purity for research applications.

Beyond pharmaceutical applications, this compound serves as a valuable intermediate in material science. The pyridine-acetic acid moiety can coordinate with metal ions, making it potentially useful for developing novel coordination polymers or catalysts. Researchers are exploring its use in designing advanced materials with specific electronic or optical properties, particularly in the development of organic electronic devices.

The commercial availability of 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid has increased in recent years, reflecting growing market demand. Suppliers typically offer the compound in various purity grades (98-99%) to meet different research needs. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain stability, especially given the compound's sensitivity to moisture and temperature fluctuations.

Safety considerations for handling 4-Chloro-3-(trifluoromethyl)pyridine derivatives include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, the compound should be treated with care due to its potential irritant properties. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and disposal procedures.

Current research trends suggest expanding applications for trifluoromethyl-containing heterocycles in various fields. The unique physicochemical properties imparted by the CF3 group continue to drive innovation in medicinal chemistry and materials science. As synthetic methodologies improve and cost-effectiveness increases, compounds like 4-Chloro-3-(trifluoromethyl)pyridine-2-acetic acid are expected to play increasingly important roles in developing next-generation therapeutic agents and functional materials.

The future outlook for fluorinated pyridine compounds appears promising, with particular growth anticipated in personalized medicine and targeted drug delivery systems. The ability to fine-tune biological activity through strategic modifications of the pyridine-acetic acid scaffold makes this class of compounds particularly valuable for addressing current challenges in healthcare and technology development.